C34
C34
TLR4 inhibitor; attenuates TLR4 signaling in enterocytes and macrophages in vitro, and reduces systemic inflammation in mouse models of endotoxemia and necrotizing enterocolitis (NEC). Also suppresses LPS signaling in human ileum displaying NEC ex-vivo. Displays no significant effects on signaling via TLR2 or TLR9.
Brand Name:
Vulcanchem
CAS No.:
40592-88-9
VCID:
VC0005053
InChI:
InChI=1S/C17H27NO9/c1-8(2)24-17-14(18-9(3)19)16(26-12(6)22)15(25-11(5)21)13(27-17)7-23-10(4)20/h8,13-17H,7H2,1-6H3,(H,18,19)/t13-,14-,15-,16-,17+/m1/s1
SMILES:
CC(C)OC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C
Molecular Formula:
C17H27NO9
Molecular Weight:
389.401
C34
CAS No.: 40592-88-9
Inhibitors
VCID: VC0005053
Molecular Formula: C17H27NO9
Molecular Weight: 389.401
| CAS No. | 40592-88-9 |
|---|---|
| Product Name | C34 |
| Molecular Formula | C17H27NO9 |
| Molecular Weight | 389.401 |
| IUPAC Name | [(2R,3S,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-propan-2-yloxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C17H27NO9/c1-8(2)24-17-14(18-9(3)19)16(26-12(6)22)15(25-11(5)21)13(27-17)7-23-10(4)20/h8,13-17H,7H2,1-6H3,(H,18,19)/t13-,14-,15-,16-,17+/m1/s1 |
| Standard InChIKey | KMIQMFHPUJUDMC-HHARLNAUSA-N |
| SMILES | CC(C)OC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C |
| Appearance | Assay:≥98%A crystalline solid |
| Description | TLR4 inhibitor; attenuates TLR4 signaling in enterocytes and macrophages in vitro, and reduces systemic inflammation in mouse models of endotoxemia and necrotizing enterocolitis (NEC). Also suppresses LPS signaling in human ileum displaying NEC ex-vivo. Displays no significant effects on signaling via TLR2 or TLR9. |
| Synonyms | Alternative Name: TLR4-IN-C34 |
| PubChem Compound | 91691128 |
| Last Modified | Nov 11 2021 |
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